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Cat. No.: B1617544

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Hexanediol, with the CAS number 922-17-8, is a vicinal diol characterized by two hydroxyl
groups on adjacent carbon atoms (C3 and C4) of a hexane chain.[1] Its molecular formula is
C6H1402, and it has a molecular weight of approximately 118.17 g/mol .[1][2] This structure,
particularly the presence and stereochemistry of the two hydroxyl groups, imparts significant
chemical reactivity and makes it a valuable intermediate in various fields.

As a building block, 3,4-Hexanediol is utilized in the synthesis of more complex organic
molecules, polymers, and specialty chemicals like surfactants and plasticizers.[1] Its
biocompatibility has also led to investigations into its use in biomaterials, such as hydrogels for
tissue regeneration and components for medical devices.[1][3] Furthermore, emerging
research suggests potential antibacterial and antifungal properties, opening avenues for its
application as a novel antimicrobial agent.[1] This guide provides a comprehensive overview of
its properties, synthesis, reactivity, and applications, with detailed experimental protocols and
pathway visualizations.

Physicochemical and Spectroscopic Data

The physical and chemical properties of 3,4-Hexanediol are summarized below. These
properties are crucial for its handling, application, and analysis.
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Physicochemical Properties

Property Value Reference
CAS Number 922-17-8 [31[4]
Molecular Formula C6H1402 [1114]
Molecular Weight 118.17 g/mol [1][2]
IUPAC Name hexane-3,4-diol [1]
Synonyms 3,.4-dihydroxyhexane, 1]
Diethylglycol

Melting Point 90.1-90.2°C [4]
Boiling Point 199.6 °C at 760 mmHg [4115]
Density 0.958 g/cm? [41[5]
Flash Point 98.1°C [41[5]

Vapor Pressure

0.0848 mmHg at 25 °C

[4]

Water Solubility

30.24 g/L at 25 °C (Moderate)

[1]

LogP (Octanol/Water)

0.528

[1]14]

Refractive Index

1.4429 (at 20 °C)

[4]

Hydrogen Bond Donor Count 2 [4]
Hydrogen Bond Acceptor

ydrog p 2 (4]
Count
Rotatable Bond Count 3 [4]

Spectroscopic Characterization

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 3,4-

Hexanediol.
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Spectroscopy Type Expected Characteristics Reference

The carbon atoms bonded to

the hydroxyl groups (C3 and

C4) are deshielded and appear
downfield around 75-85 ppm.

The terminal methyl carbons

13C NMR _ [1]

(C1 and C6) resonate upfield

at approximately 12-15 ppm,

while the internal methylene

carbons (C2 and C5) appear

around 20-30 ppm.

The protons on the hydroxyl
groups will appear as a broad
singlet, with a chemical shift
that is dependent on
concentration and solvent. The
methine protons at C3 and C4
1H NMR will be found in the 3.5-4.0
ppm range. The methylene
and methyl protons of the ethyl
groups will show characteristic
splitting patterns (quartet and
triplet, respectively) in the

aliphatic region.

A strong, broad absorption
band in the 3200-3600 cm~1
region is characteristic of the
O-H stretching from the
hydroxyl groups due to
Infrared (IR) hydrogen bonding. C-H
stretching of the alkyl chain will
be observed around 2850-
3000 cm~1. A C-O stretching
band will appear in the 1000-

1200 cm~1 region.
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The molecular ion peak (M+)
at m/z = 118 would be
expected. Common

Mass Spectrometry (MS) fragmentation patterns would
include the loss of water (M-
18), ethyl groups (M-29), or
cleavage between C3 and C4.

Synthesis and Experimental Protocols

The synthesis of 3,4-Hexanediol can be achieved through various methods, with the choice of
route often depending on the desired stereochemistry (meso or racemic).

Key Synthesis Routes

o From 3-Hexene: The most common laboratory syntheses involve the dihydroxylation of 3-
hexene. The stereochemical outcome is dependent on the geometry of the starting alkene
and the reagents used.[3]

o Syn-dihydroxylation of cis-3-hexene using reagents like cold, alkaline potassium
permanganate (KMnOa) or osmium tetroxide (OsOa4) yields the meso-3,4-hexanediol.[3]

[6]

o Anti-dihydroxylation of trans-3-hexene, typically via epoxidation with a peroxy acid (like
mCPBA) followed by acid- or base-catalyzed hydrolysis of the epoxide, produces a
racemic mixture of (3R,4R)- and (3S,4S)-3,4-hexanediol.[3][7]

e From 3-Hexyne: Reduction of 3-hexyne to cis- or trans-3-hexene, followed by the
appropriate hydroxylation method, is another viable route.[1]

» Biocatalytic Reduction: Enzymes such as butanediol dehydrogenase from organisms like
Saccharomyces cerevisiae can be used for the enantioselective reduction of 3,4-
hexanedione to produce specific stereoisomers of the diol.[1][3]

e From D-Mannitol: A multi-step synthesis involving protection and deprotection of hydroxyl
groups can be employed to produce chiral (3R,4R)-Hexane-3,4-diol.[1][8]
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e Pinacol Coupling: The reductive coupling of propanal using a reducing agent like magnesium
can form 3,4-hexanediol. This is a general method for producing vicinal diols.[9]

Caption: Stereoselective synthesis of 3,4-Hexanediol isomers.

Experimental Protocol: Synthesis of meso-3,4-
Hexanediol via Syn-dihydroxylation

This protocol is based on the syn-dihydroxylation of cis-3-hexene using potassium
permanganate.

Materials:

» cis-3-Hexene

e Potassium permanganate (KMnOa)
¢ Sodium hydroxide (NaOH)

e |ce

» Deionized water

e Ethanol

¢ Sodium bisulfite (NaHSO3)

e Magnesium sulfate (MgSOa4)

e Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, Buchner funnel, separatory
funnel.

Procedure:

e In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve a specific amount
of cis-3-hexene in a suitable solvent like aqueous ethanol.

e Cool the flask in an ice bath to 0-5 °C.
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Separately, prepare a solution of potassium permanganate and a small amount of sodium
hydroxide in deionized water. Cool this solution in an ice bath.

Add the cold KMnOa solution dropwise to the stirred alkene solution over 30-60 minutes,
ensuring the temperature remains below 10 °C. The purple color of the permanganate
should disappear as it reacts, forming a brown precipitate of manganese dioxide (MnQOz2).

After the addition is complete, continue stirring in the ice bath for an additional hour.

To quench the reaction and dissolve the MnO3, add solid sodium bisulfite portion-wise until
the brown precipitate disappears and the solution becomes colorless.

Transfer the reaction mixture to a separatory funnel and extract the product with a suitable
organic solvent (e.g., diethyl ether or ethyl acetate) three times.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude meso-3,4-hexanediol.

Recrystallize the crude product from a suitable solvent system (e.g., hexanes/ethyl acetate)
to obtain the pure product.

Experimental Protocol: Pinacol Coupling of Propanal

This protocol outlines a general procedure for the reductive coupling of an aldehyde to form a
vicinal diol.[9][10]

Materials:

Magnesium turnings
Mercuric chloride (HgClz) (Caution: Highly Toxic)
Propanal

Anhydrous solvent (e.g., benzene or THF)
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Dilute sulfuric acid (H2S0a)

Round-bottom flask, reflux condenser, magnetic stirrer.

Procedure:

Place magnesium turnings and a small amount of mercuric chloride in a dry round-bottom
flask under an inert atmosphere (e.g., nitrogen or argon).

Add a small amount of anhydrous solvent and a solution of propanal in the same solvent.

Stir the mixture. An exothermic reaction should begin, indicating the formation of the
magnesium amalgam and the start of the coupling reaction.

Once the initial reaction subsides, add the remaining propanal solution dropwise while
stirring.

After the addition is complete, gently reflux the mixture for 1-2 hours to ensure the reaction
goes to completion. The mixture will become a thick gray sludge.[9]

Cool the reaction mixture in an ice bath.

Hydrolyze the magnesium pinacolate complex by slowly adding dilute sulfuric acid with
vigorous stirring until the solid dissolves.

Transfer the mixture to a separatory funnel. Separate the organic layer.
Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Combine all organic layers, wash with water and then brine, and dry over an anhydrous
drying agent.

Remove the solvent by rotary evaporation to yield the crude 3,4-hexanediol.

Purify the product by distillation or recrystallization.

Chemical Reactivity and Transformations
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3,4-Hexanediol's vicinal diol structure allows it to participate in a variety of chemical reactions,
making it a versatile synthetic intermediate.[1]

o Oxidation: It can be oxidized to form carbonyl compounds.[1] Using strong oxidizing agents
like potassium permanganate or chromium trioxide can lead to the formation of 3,4-
hexanedione.[1][3] Milder, selective reagents like periodic acid (HIO4) or lead tetraacetate
will cleave the C3-C4 bond, yielding two molecules of propanal.[3]

« Esterification: The hydroxyl groups readily react with carboxylic acids or their derivatives
(e.g., acyl chlorides, anhydrides) under acidic catalysis to form the corresponding mono- or
di-esters.[1]

» Etherification: Reaction with alkyl halides in the presence of a base (e.g., Williamson ether
synthesis) produces ethers.[1]

¢ Pinacol Rearrangement: While characteristic of 1,2-diols, this acid-catalyzed rearrangement
would involve the migration of an alkyl group and dehydration to form a ketone. For 3,4-
hexanediol, this would likely yield 3-ethyl-2-pentanone.[3]

o Polymerization: The two hydroxyl groups allow 3,4-hexanediol to act as a monomer in
condensation polymerization reactions, for instance, with dicarboxylic acids to form
polyesters or with diisocyanates to form polyurethanes.[3]

Caption: Key chemical reactions of 3,4-Hexanediol.

Applications in Research and Development

The unique properties of 3,4-Hexanediol have established its utility in several scientific and
industrial domains.

Pharmaceutical and Chemical Synthesis

3,4-Hexanediol serves as a crucial intermediate in the synthesis of various biologically active
compounds and fine chemicals.[1] Its stereocenters make it a valuable chiral building block for
creating complex target molecules with specific stereochemistry, which is critical in drug
development.[3]
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Biomaterials and Regenerative Medicine

There is growing interest in using 3,4-Hexanediol in the development of biomaterials.[1] Its
biocompatibility and the ability of its derivatives to form hydrogels make it a promising
candidate for creating scaffolds that promote cell growth and tissue regeneration.[1][3] Its
thermal stability and mechanical properties also suggest potential applications in medical
devices and implants.[1]

Material Science

In material science, 3,4-Hexanediol can be used as a monomer for creating specialty
polymers.[3] It also has potential as a bio-based plasticizer, an additive used to increase the
flexibility and durability of plastic materials, offering a more sustainable alternative to traditional
plasticizers.[1]

Biological and Cellular Probes

Related diols, such as 1,6-hexanediol, are known to disrupt weak hydrophobic protein-protein
and protein-RNA interactions.[11][12] This property has made them useful as chemical probes
to study the material properties of liquid-like, membrane-less cellular compartments like P-
bodies and stress granules.[11] While less studied in this context, 3,4-Hexanediol's
amphiphilic nature suggests it could potentially serve a similar role in cell biology research.

Caption: General workflow for biocatalytic synthesis of chiral 3,4-Hexanediol.

Safety and Handling

While specific toxicity data for 3,4-Hexanediol is limited, it should be handled with standard
laboratory precautions. Assume it is an irritant to the skin and eyes. Use appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work in a well-
ventilated area or a chemical fume hood. For detailed safety information, consult the most
recent Safety Data Sheet (SDS) from the supplier.

Conclusion

3,4-Hexanediol is a versatile and valuable vicinal diol with significant potential across multiple
scientific disciplines. Its well-defined physicochemical properties, coupled with its diverse
reactivity and the ability to control its stereochemistry during synthesis, make it a powerful tool
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for organic chemists. Its applications in creating pharmaceuticals, advanced polymers, and
innovative biomaterials are expanding. As research continues, particularly into its biological
activities and role in material science, the importance of 3,4-Hexanediol in both academic and
industrial settings is set to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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